Cas no 1261897-37-3 (3-Chloro-5-(3-pyrrolidinylcarbonylphenyl)phenol)

• Product Name: 3-Chloro-5-(3-pyrrolidinylcarbonylphenyl)phenol
• CAS No: 1261897-37-3
• MF: C₁₇H₁₆ClNO₂
• MW: 301.767443656921
• MDL: MFCD18315810
• CID: 2762005
• PubChem ID: 53221543
• Update Time: 2025-06-10

3-Chloro-5-(3-pyrrolidinylcarbonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• DTXSID80686184
• MFCD18315810
• 1261897-37-3
• 3-CHLORO-5-(3-PYRROLIDINYLCARBONYLPHENYL)PHENOL
• 3-Chloro-5-(3-pyrrolidinylcarbonylphenyl)phenol, 95%
• (3'-Chloro-5'-hydroxy[1,1'-biphenyl]-3-yl)(pyrrolidin-1-yl)methanone
• 3-Chloro-5-(3-pyrrolidinylcarbonylphenyl)phenol

• MDL： MFCD18315810
• Inchi： 1S/C17H16ClNO2/c18-15-9-14(10-16(20)11-15)12-4-3-5-13(8-12)17(21)19-6-1-2-7-19/h3-5,8-11,20H,1-2,6-7H2
• InChI Key： UGOFCENATNMRLZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=CC=CC(=C1)C(N1CCCC1)=O)O

Computed Properties

• Exact Mass: 301.0869564Da
• Monoisotopic Mass: 301.0869564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-Chloro-5-(3-pyrrolidinylcarbonylphenyl)phenol

Comprehensive Overview of 3-Chloro-5-(3-pyrrolidinylcarbonylphenyl)phenol (CAS No. 1261897-37-3)

3-Chloro-5-(3-pyrrolidinylcarbonylphenyl)phenol (CAS No. 1261897-37-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its CAS number 1261897-37-3, features a phenol core substituted with a chloro group and a pyrrolidinylcarbonylphenyl moiety, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition, which are hot topics in modern pharmacology.

The molecular structure of 3-Chloro-5-(3-pyrrolidinylcarbonylphenyl)phenol includes a chlorophenol backbone, which is known for its bioactivity in various therapeutic contexts. The incorporation of the pyrrolidinylcarbonyl group enhances its binding affinity to biological targets, a feature that aligns with current trends in structure-activity relationship (SAR) studies. This compound is often explored in the context of neurodegenerative diseases and inflammatory disorders, areas where users frequently search for novel small-molecule inhibitors and biomarkers.

In the realm of medicinal chemistry, CAS No. 1261897-37-3 is valued for its potential as a scaffold molecule in the design of new therapeutics. Its chloro-substituted phenol moiety provides a reactive site for further derivatization, enabling researchers to fine-tune its pharmacological properties. This adaptability is crucial for addressing drug resistance, a pressing issue in the treatment of chronic diseases. Users searching for innovative drug candidates or targeted therapy approaches will find this compound highly relevant.

From a synthetic perspective, the preparation of 3-Chloro-5-(3-pyrrolidinylcarbonylphenyl)phenol involves multi-step organic reactions, including cross-coupling and carbonylative amination. These methods are widely discussed in academic circles, particularly in relation to green chemistry and sustainable synthesis, which are trending topics among environmentally conscious researchers. The compound's pyrrolidine ring also makes it a subject of interest in heterocyclic chemistry, a field that continues to expand with advancements in catalysis and asymmetric synthesis.

Analytical characterization of CAS No. 1261897-37-3 typically employs techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and confirm structural integrity, which are critical for its use in high-throughput screening (HTS) and lead optimization. Given the growing demand for precision medicine, the role of such compounds in biomolecular interactions cannot be overstated.

In summary, 3-Chloro-5-(3-pyrrolidinylcarbonylphenyl)phenol (CAS No. 1261897-37-3) represents a promising candidate for advancing pharmaceutical research and drug development. Its structural complexity and functional versatility make it a valuable tool for addressing contemporary challenges in therapeutic innovation and molecular design. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation therapeutics and chemical biology.